Cas no 1595541-80-2 (4-chloro-2-cyclobutylpyrazolo[1,5-a]pyrazine)

• Product Name: 4-chloro-2-cyclobutylpyrazolo[1,5-a]pyrazine
• CAS No: 1595541-80-2
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 4607369
• PubChem ID: 75481154
• Update Time: 2025-05-19

4-chloro-2-cyclobutylpyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-cyclobutylpyrazolo[1,5-a]pyrazine
• Pyrazolo[1,5-a]pyrazine, 4-chloro-2-cyclobutyl-

• Inchi： 1S/C10H10ClN3/c11-10-9-6-8(7-2-1-3-7)13-14(9)5-4-12-10/h4-7H,1-3H2
• InChI Key： ROTCCMMTFHILAD-UHFFFAOYSA-N
• SMILES： C12=CC(C3CCC3)=NN1C=CN=C2Cl

Additional information on 4-chloro-2-cyclobutylpyrazolo[1,5-a]pyrazine

Recent Advances in the Study of 4-chloro-2-cyclobutylpyrazolo[1,5-a]pyrazine (CAS: 1595541-80-2): A Comprehensive Research Brief

In recent years, the compound 4-chloro-2-cyclobutylpyrazolo[1,5-a]pyrazine (CAS: 1595541-80-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazolo[1,5-a]pyrazine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-chloro-2-cyclobutylpyrazolo[1,5-a]pyrazine has been optimized in recent studies to improve yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions and other advanced synthetic techniques to achieve efficient production of this compound. Notably, the cyclobutyl moiety has been identified as a critical structural feature that enhances binding affinity to target proteins, making it a valuable scaffold for drug design. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed these synthetic advancements.

From a biological perspective, 4-chloro-2-cyclobutylpyrazolo[1,5-a]pyrazine has demonstrated potent inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases. In vitro studies have shown that this compound exhibits high selectivity for specific kinase targets, reducing the likelihood of off-target effects. For instance, a 2023 study published in Nature Chemical Biology reported that derivatives of this compound effectively inhibited the activity of a key oncogenic kinase, leading to apoptosis in cancer cell lines. These findings underscore its potential as a lead compound for anticancer drug development.

In addition to its kinase inhibitory properties, recent research has explored the pharmacokinetic and pharmacodynamic profiles of 4-chloro-2-cyclobutylpyrazolo[1,5-a]pyrazine. Preclinical studies in animal models have revealed favorable bioavailability and metabolic stability, suggesting its suitability for further development. However, challenges such as solubility and formulation optimization remain areas of active investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and advance the compound toward clinical trials.

Looking ahead, the potential applications of 4-chloro-2-cyclobutylpyrazolo[1,5-a]pyrazine extend beyond oncology. Emerging studies suggest its utility in treating neurodegenerative diseases and autoimmune disorders, owing to its modulatory effects on specific signaling pathways. As research progresses, the compound's versatility and efficacy will likely continue to attract interest from the scientific community. This research brief serves as a timely update on the current state of knowledge regarding this promising molecule, providing valuable insights for researchers and industry professionals alike.